Cas no 930009-35-1 (Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-)

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-, is a specialized organic compound featuring a benzamide core functionalized with cyclopropylamino and styrenesulfonamide moieties. Its structure suggests potential utility as an intermediate in medicinal chemistry or agrochemical synthesis, particularly for targeting biologically relevant pathways. The cyclopropyl group may enhance metabolic stability, while the sulfonamide functionality could improve binding affinity in enzyme inhibition applications. This compound’s modular design allows for further derivatization, making it valuable for structure-activity relationship (SAR) studies. Its well-defined synthetic route ensures consistent purity, suitable for research in drug discovery or material science. Handle with standard laboratory precautions due to its reactive functional groups.

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- structure

930009-35-1 structure

Product Name:Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-

CAS No:930009-35-1

MF:C₂₀H₂₁N₃O₄S

MW:399.463443517685

CID:5947818

PubChem ID:8137128

Update Time:2025-06-12

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-
- N-cyclopropyl-2-{[4-(2-phenylethenesulfonamido)phenyl]formamido}acetamide
- 930009-35-1
- Z102652360
- EN300-26586611
- Inchi： 1S/C20H21N3O4S/c24-19(22-17-10-11-17)14-21-20(25)16-6-8-18(9-7-16)23-28(26,27)13-12-15-4-2-1-3-5-15/h1-9,12-13,17,23H,10-11,14H2,(H,21,25)(H,22,24)
- InChI Key： ZGUCTSDMXGMJSF-UHFFFAOYSA-N
- SMILES： C(NCC(NC1CC1)=O)(=O)C1=CC=C(NS(C=CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

Exact Mass: 399.12527733g/mol
Monoisotopic Mass: 399.12527733g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 668
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 113Å²

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26586611-0.05g		930009-35-1	90%	0.05g	$212.0	2023-09-13

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Additional information on Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]-

Comprehensive Overview of Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- (CAS No. 930009-35-1)

Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- (CAS No. 930009-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a benzamide core, a cyclopropylamino moiety, and a sulfonyl linker, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

The structural complexity of Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- offers insights into its reactivity and binding affinity. The presence of the sulfonamide group enhances its solubility and bioavailability, while the cyclopropyl ring contributes to metabolic stability—a critical factor in modern drug design. Recent studies highlight its potential role in addressing inflammatory pathways and cell signaling disorders, topics frequently searched in academic and medical databases. This aligns with growing public interest in personalized medicine and biomarker discovery.

From a synthetic chemistry perspective, the compound’s N-[2-(cyclopropylamino)-2-oxoethyl] side chain introduces steric hindrance, which can influence its interaction with biological targets. Computational modeling and QSAR (Quantitative Structure-Activity Relationship) analyses are often employed to predict its efficacy, a methodology trending in AI-driven drug discovery. Such approaches resonate with professionals searching for cheminformatics tools or molecular docking techniques.

In industrial applications, CAS No. 930009-35-1 is explored for its scalability in production. Optimizing its synthesis involves green chemistry principles, such as catalyst efficiency and waste reduction, reflecting the broader demand for sustainable practices. These keywords are highly relevant in patent literature and process chemistry forums, where innovators seek eco-friendly alternatives.

Safety and regulatory compliance are also pivotal. While not classified as hazardous, proper handling protocols for Benzamide derivatives are emphasized in Material Safety Data Sheets (MSDS). This aligns with frequent queries about lab safety standards and chemical storage, ensuring the compound’s responsible use in research environments.

In summary, Benzamide, N-[2-(cyclopropylamino)-2-oxoethyl]-4-[[(2-phenylethenyl)sulfonyl]amino]- represents a convergence of cutting-edge science and practical innovation. Its multifaceted properties cater to both academic curiosity and industrial demand, making it a subject of ongoing exploration in journals and conferences worldwide.